Cas no 61-47-2 (Serotonin Creatine Sulfate Monohydrate(5-Hydroxy Tryptamine Creatinine Sulfate Monohydrate))

• Product Name: Serotonin Creatine Sulfate Monohydrate(5-Hydroxy Tryptamine Creatinine Sulfate Monohydrate)
• CAS No: 61-47-2
• MF: C₁₄H₂₃N₅O₇S
• MW: 405.426721811295
• MDL: MFCD00149653
• CID: 508897
• PubChem ID: 87575665
• Update Time: 2025-07-20

Serotonin Creatine Sulfate Monohydrate(5-Hydroxy Tryptamine Creatinine Sulfate Monohydrate) Chemical and Physical Properties

Names and Identifiers

• 1-Benzo(b)thien-3-yl-3-(1-pyrrolidinyl)-1-propanone hydrochloride
• Serotonin Creatinine Sulfate Monohydrate
• 5-Hydroxy Tryptamine Creatinine Sulfate Monohydrate
• 5-HYDROXYTRYPTAMINE CREATININE SULFATE
• Serotonin Creatine Sulfate Monohydrate
• SEROTONIN CREATINE SULFATE MONOHYDRATE(RG)
• 3-[2-Aminoethyl]-5-hydroxyindole creatinine sulfate complex
• 5-HT
• 5-Hydroxytryptamine creatinine sulfate complex
• 5-Hydroxytryptamine Creatinine Sulfate Monohydrate
• Sulfuric acid compound with 2-imino-1-methylimidazolidin-4-one and 3-(2-aminoethyl)-1H-indol-5-ol (1:1:1) hydrate
• Serotonin creatinine sulfate monohydrate, 99%
• BKCXVJIGPVULPX-UHFFFAOYSA-N
• SerotoninCreatinineSulfateMonohydrate
• 5671AF
• Serotonin creatininesulfate monohydrate
• 3-(2-aminoethyl)-1h-indol-5-ol; 2-amino-1-methyl-5h-imidazol-4-one; sulfuric acid; hydrate
• creatinina seroto
• s3344
• H-8105
• XH175422
• UNII-6L522LAQ9U
• DB-053899
• AKOS030242715
• creatinina serotonin sulfuric acid hydrate
• AS-64479
• Serotonin Creatine Sulfate Monohydrate(5-Hydroxy Tryptamine Creatinine Sulfate Monohydrate)
• C16085
• 5-Hydroxytryptamine creatinine sulfate (salt) monohydrate, micronized
• CCRIS 8960
• Q27265090
• 1-Propanone, 1-benzo(b)thien-3-yl-3-(1-pyrrolidinyl)-, hydrochloride
• 61-47-2
• 2-amino-1-methyl-4,5-dihydro-1H-imidazol-4-one 3-(2-aminoethyl)-1H-indol-5-ol sulfuric acid hydrate
• 5-Hydroxytryptamine creatinine sulfate (salt) monohydrate - GMP
• DTXSID101018936
• H-8100
• Serotonin creatinin-sulfat-1-wasser
• (5-Hydroxy Tryptamine Creatinine Sulfate Monohydrate)

• MDL： MFCD00149653
• Inchi： 1S/C10H12N2O.C4H7N3O.H2O4S.H2O/c11-4-3-7-6-12-10-2-1-8(13)5-9(7)10;1-7-2-3(8)6-4(7)5;1-5(2,3)4;/h1-2,5-6,12-13H,3-4,11H2;2H2,1H3,(H2,5,6,8);(H2,1,2,3,4);1H2
• InChI Key： BKCXVJIGPVULPX-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.OC1C=CC2=C(C=1)C(=CN2)CCN.O=C1CN(C)C(=N)N1.O

Computed Properties

• Exact Mass: 405.13200
• Monoisotopic Mass: 405.13181926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 45
• XLogP3: nothing
• Topological Polar Surface Area: 205

Experimental Properties

• Color/Form: White flake crystals. Sensitive to light and moisture
• Melting Point: ~220 °C (dec.)
• Solubility: 0.1 M HCl: Solutions should be freshly prepared.soluble
• PSA: 210.44000
• LogP: 1.78790
• Merck: 8462
• λmax: 273(H2O)(lit.)
• Solubility: Solubility in water

Serotonin Creatine Sulfate Monohydrate(5-Hydroxy Tryptamine Creatinine Sulfate Monohydrate) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 63
• Safety Instruction： S36/37-S24/25-S22
• FLUKA BRAND F CODES：8-9-21
• RTECS：NM2550000
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R40
• Safety Term：S36/37;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Serotonins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives Serotonins
• Other Chemical Reagents

Additional information on Serotonin Creatine Sulfate Monohydrate(5-Hydroxy Tryptamine Creatinine Sulfate Monohydrate)

Recent Advances in Serotonin Creatine Sulfate Monohydrate (5-Hydroxy Tryptamine Creatinine Sulfate Monohydrate) Research: A Focus on CAS 61-47-2

Serotonin Creatine Sulfate Monohydrate (5-Hydroxy Tryptamine Creatinine Sulfate Monohydrate), a compound with the CAS number 61-47-2, has garnered significant attention in recent biochemical and pharmaceutical research due to its unique properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, highlighting its chemical characteristics, biological activities, and emerging applications in medicine.

Recent studies have elucidated the molecular structure and stability of Serotonin Creatine Sulfate Monohydrate, confirming its role as a stable salt form of serotonin. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have provided detailed insights into its crystalline structure, which is crucial for understanding its pharmacokinetic properties. Researchers have noted that the monohydrate form enhances the compound's solubility and bioavailability, making it a promising candidate for drug formulation.

In the realm of neuropharmacology, Serotonin Creatine Sulfate Monohydrate has been investigated for its potential in treating mood disorders such as depression and anxiety. Preclinical trials have demonstrated its efficacy in modulating serotonin receptor activity, with a particular focus on the 5-HT1A and 5-HT2A receptors. These findings suggest that the compound could serve as a novel therapeutic agent, offering advantages over traditional serotonin reuptake inhibitors in terms of reduced side effects and improved patient compliance.

Additionally, recent research has explored the compound's role in neuroprotection and cognitive enhancement. Studies using animal models have shown that Serotonin Creatine Sulfate Monohydrate can mitigate oxidative stress in neuronal cells, potentially slowing the progression of neurodegenerative diseases like Alzheimer's and Parkinson's. The creatine component of the compound is believed to contribute to these effects by enhancing cellular energy metabolism.

From a pharmaceutical development perspective, innovations in the synthesis and purification of Serotonin Creatine Sulfate Monohydrate (CAS 61-47-2) have been reported. New methodologies employing green chemistry principles have improved yield and purity while reducing environmental impact. These advancements are critical for scaling up production to meet the demands of clinical trials and eventual commercialization.

In conclusion, Serotonin Creatine Sulfate Monohydrate represents a multifaceted compound with significant potential in both neuroscience and drug development. Ongoing research continues to uncover its diverse applications, from mood regulation to neuroprotection. Future studies should focus on clinical validation of its therapeutic benefits and optimization of its formulation for human use. This compound exemplifies the intersection of chemistry and biology in advancing modern medicine.